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Introduction

Foramsulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea class of

chemicals. It is highly effective in controlling a broad spectrum of grass and broadleaf weeds,

particularly in corn and turf applications. This technical guide provides a comprehensive

overview of the discovery, synthesis, mode of action, and herbicidal efficacy of foramsulfuron,

intended for researchers, scientists, and professionals in drug development and crop science.

1. Discovery and Development

Foramsulfuron was first synthesized in 1995 and subsequently reported in 2001.[1] It was

developed by Aventis CropScience, which is now part of Bayer AG.[1] Foramsulfuron was

introduced to the market as a novel herbicide for post-emergence weed control in corn, offering

excellent efficacy against major grass weeds and several broad-leaved weeds.[2] It is often

formulated with a safener, such as isoxadifen-ethyl, to enhance its selectivity in corn.[2]

2. Chemical Synthesis Pathway

The commercial synthesis of foramsulfuron is a multi-step process that typically involves the

formation of key sulfonyl chloride and sulfonylurea intermediates.[1] While several specific

routes have been patented, a common pathway starts from 5-nitro-2-

dimethylaminocarbonylbenzenesulfonamide.

A generalized synthesis pathway is outlined below:
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5-Nitro-2-dimethylaminocarbonyl-
benzenesulfonamide

N,N-Dimethyl-2-(N-(methoxycarbonyl)-
sulfamoyl)-4-nitrobenzamide

Methyl Chloroformate,
K2CO3, Acetone N,N-Dimethyl-2-(N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)

sulfamoyl)-4-nitrobenzamide
2-Amino-4,6-dimethoxypyrimidine N,N-Dimethyl-4-amino-2-(N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)

sulfamoyl)benzamide
Reduction (e.g., H2, Pd/C) ForamsulfuronFormylation (e.g., Formic Acid)
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Figure 1: Generalized synthesis pathway of foramsulfuron.

An alternative patented method involves the initial formylation of an aminophenyl sulfonamide

intermediate, as detailed below:

2-Dimethylaminocarbonyl-
5-aminophenylsulfonamide

2-Dimethylaminocarbonyl-
5-formylaminophenylsulfonamide

Ethyl Formate,
Potassium tert-butoxide Foramsulfuron

Dimethoxypyrimidinyl
Phenyl Carbamate,

Triethylamine, Acetonitrile

Click to download full resolution via product page

Figure 2: Alternative synthesis pathway of foramsulfuron.

3. Mode of Action: Acetolactate Synthase (ALS) Inhibition

Foramsulfuron, like other sulfonylurea herbicides, functions by inhibiting the plant enzyme

acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[3] ALS is a

critical enzyme in the biosynthetic pathway of branched-chain amino acids: valine, leucine, and

isoleucine.[4] These amino acids are essential for protein synthesis and, consequently, cell

division and plant growth. By blocking ALS, foramsulfuron depletes the plant of these vital

amino acids, leading to a cessation of growth, followed by chlorosis and necrosis of the plant

tissues, ultimately resulting in plant death.[5] This mode of action is specific to plants and

microorganisms, conferring low direct toxicity to mammals.[3]
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Figure 3: Mode of action of foramsulfuron as an ALS inhibitor.

4. Herbicidal Efficacy

Foramsulfuron exhibits a high degree of efficacy against a wide range of annual and perennial

grasses and some broadleaf weeds. The level of control is dependent on the weed species,

their growth stage at the time of application, and the application rate.

Table 1: Efficacy of Foramsulfuron on Various Weed Species (ED95)
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Weed Species Scientific Name ED95 (g a.i./ha)

Redroot Pigweed Amaranthus retroflexus 11.7 - 19.7

Green Foxtail Setaria viridis ~20.3

Wild Mustard Sinapis arvensis ~20.3

Black Nightshade Solanum nigrum ~20.3

Velvetleaf Abutilon theophrasti 20 - 50

Common Lambsquarters Chenopodium album 20 - 52.6

Barnyardgrass Echinochloa crus-galli 20 - 50

Data compiled from studies by Pannacci et al. (2016).

Table 2: Efficacy of Foramsulfuron on Various Weed Species (GR80 and I90)

Weed Species Scientific Name
Growth Reduction
(GR80)

Biomass Reduction
(I90) (g a.i./ha)

Barnyardgrass Echinochloa crus-galli Most Sensitive -

Giant Foxtail Setaria faberi Moderately Sensitive -

Velvetleaf Abutilon theophrasti Least Sensitive -

Green Foxtail Setaria viridis - 25

Common

Lambsquarters
Chenopodium album - 68

Common Ragweed
Ambrosia

artemisiifolia
- 86

GR80 data from Bunting et al. (2004). I90 data from Nurse et al. (2007).

5. Experimental Protocols

5.1. Chemical Synthesis of Foramsulfuron (Illustrative Laboratory Scale)
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This protocol is an illustrative consolidation of patented methods.

Step 1: Synthesis of 2-Dimethylaminocarbonyl-5-formylaminophenyl sulfonamide

To a reaction vessel, add 2-dimethylaminocarbonyl-5-aminophenylsulfonamide (50.0 g).

Add ethyl formate (300 mL) and potassium tert-butoxide (2.5 g) as a basic catalyst.[6]

Stir the reaction mixture at 20-25°C for 2 hours.[6]

Increase the temperature to 60 ± 2°C and continue the reaction for 5 hours.[6]

After the reaction is complete, cool the mixture and isolate the solid product by suction

filtration.

Dry the solid to obtain 2-dimethylaminocarbonyl-5-formylaminophenyl sulfonamide. A yield of

approximately 90% can be expected.[6]

Step 2: Synthesis of Foramsulfuron

In a separate reaction vessel, combine the 2-dimethylaminocarbonyl-5-formylaminophenyl

sulfonamide (61.4 g) produced in Step 1, dimethoxypyrimidinyl phenyl carbamate (65.1 g),

triethylamine (24 g), and acetonitrile (300 mL).[6]

Heat the mixture to 50 ± 2°C and stir for 5 hours.[6]

Upon completion, distill off approximately 200 mL of acetonitrile under reduced pressure.[6]

Cool the remaining mixture and add cold water.

Adjust the pH to 3 with hydrochloric acid to precipitate the product.[6]

Isolate the solid by suction filtration, wash with water, and dry to yield foramsulfuron. A yield

of around 90% is anticipated.[6]

5.2. Herbicidal Activity Bioassay (IC50 Determination)
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This protocol describes a whole-plant bioassay to determine the concentration of

foramsulfuron required to inhibit plant growth by 50% (IC50).

Prepare Foramsulfuron
Stock Solution

Create Serial Dilutions
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Perform Non-Linear Regression
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Figure 4: Experimental workflow for a herbicidal activity bioassay.

Materials:

Technical grade foramsulfuron

Acetone

Distilled water with a non-ionic surfactant (e.g., 0.25% v/v)

Seeds of a susceptible weed species (e.g., giant foxtail, Setaria faberi)

Potting soil

Pots

Growth chamber with controlled light, temperature, and humidity

Analytical balance

Spray chamber or appropriate application equipment

Procedure:

Plant Preparation:
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Sow seeds of the target weed species in pots filled with potting soil.

Grow the plants in a growth chamber under appropriate conditions (e.g., 25°C/20°C

day/night temperature, 16-hour photoperiod).

Allow the plants to reach the 2-3 leaf stage before treatment.

Herbicide Solution Preparation:

Prepare a stock solution of foramsulfuron in acetone.

Create a series of dilutions from the stock solution using distilled water containing a non-

ionic surfactant to achieve the desired test concentrations (e.g., a logarithmic series from

0.1 to 1000 g a.i./ha). Include a control group treated only with the water and surfactant

solution.

Application:

Apply the different concentrations of foramsulfuron to the respective pots of plants using

a calibrated sprayer to ensure uniform coverage.

Incubation and Evaluation:

Return the treated plants to the growth chamber and maintain them for 14 to 21 days.

After the incubation period, visually assess the plants for signs of phytotoxicity (e.g.,

chlorosis, necrosis, stunting).

Harvest the above-ground biomass from each pot, and measure the fresh weight. Dry the

biomass in an oven at 60°C until a constant weight is achieved to determine the dry

weight.

Data Analysis:

Calculate the percent growth inhibition for each concentration relative to the untreated

control.

Plot the percent inhibition against the logarithm of the foramsulfuron concentration.
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Use a non-linear regression analysis (e.g., a four-parameter logistic curve) to fit the dose-

response data and calculate the IC50 value.

6. Conclusion

Foramsulfuron is a significant sulfonylurea herbicide that provides effective post-emergence

control of many problematic weeds in corn and turf. Its discovery by Aventis CropScience

provided a valuable tool for weed management. The multi-step synthesis, while complex,

allows for the commercial production of this potent herbicide. Its mode of action as an ALS

inhibitor is well-understood and provides a high degree of selectivity. The quantitative efficacy

data and experimental protocols provided in this guide offer a technical foundation for

researchers and professionals working with foramsulfuron and other related herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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